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Compound of Interest

Compound Name: 2-Naphthalenemethanol

Cat. No.: B045165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of novel

compounds derived from 2-Naphthalenemethanol, detailing their potential as anticancer

agents. The protocols outlined below cover key synthetic methodologies, and the

accompanying data summarizes the biological activity of the synthesized compounds.

Synthetic Pathways from 2-Naphthalenemethanol
2-Naphthalenemethanol serves as a versatile starting material for the synthesis of a variety of

derivatives, including ethers, esters, and stilbenes. These compounds have shown promise in

the development of new therapeutic agents, particularly in the field of oncology. The primary

synthetic transformations are illustrated in the workflow below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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